![molecular formula C6H5ClN4 B048167 8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine CAS No. 68774-78-7](/img/structure/B48167.png)
8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine
Overview
Description
“8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine” is a chemical compound with the CAS Number: 68774-78-7. It has a molecular weight of 168.59 . This compound is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of “8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine” can be represented by the SMILES string Cc1nnc2c(Cl)cccn12 . The InChI code for this compound is 1S/C6H5ClN4/c1-4-9-10-6-5(7)8-2-3-11(4)6/h2-3H,1H3 .
Physical And Chemical Properties Analysis
“8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine” is a solid at room temperature . It has a molecular weight of 168.59 .
Scientific Research Applications
Microwave-Mediated Synthesis
This compound has been used in the microwave-mediated, catalyst-free synthesis of 1,2,4-triazolo[1,5-a]pyridines. This method involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound in a short reaction time .
Antidiabetic Applications
The 3-(Trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine is the key pharmacophore of sitagliptin phosphate, a new drug for the treatment of type II-diabetes mellitus .
Anti-Platelet Aggregations
Triazolo[4,3-a]pyrazine derivatives have shown potential in anti-platelet aggregations .
Antifungal Applications
These derivatives have also been used in antifungal applications .
Antibacterial Applications
Triazolo[4,3-a]pyrazine derivatives have demonstrated antibacterial properties .
Antimalarial Applications
These compounds have been used in antimalarial applications .
Antitubercular Applications
Triazolo[4,3-a]pyrazine derivatives have shown potential in antitubercular applications .
Anticonvulsant Properties
These compounds have been used for their anticonvulsant properties .
Safety and Hazards
Future Directions
The development of piperazine-fused triazoles, including [1,2,4]triazolo[4,3-a]pyrazine derivatives, presents challenges and opportunities. These compounds can serve as building blocks for medicinal chemistry . The potential of further synthetic application of these compounds for medicinally oriented synthesis has been highlighted .
Mechanism of Action
Target of Action
Similar [1,2,4]triazolo[4,3-a]quinoxaline derivatives have been reported to act as potential a2b receptor antagonists . The A2B receptors are known to mediate pathophysiological conditions associated with the cumulative level of adenosine, such as tumors and ischemia .
Mode of Action
Similar compounds have been shown to interact with their targets, leading to changes in cellular processes . For instance, [1,2,4]triazolo[4,3-a]quinoxaline derivatives have been reported to exhibit anticancer activity through A2B receptor antagonism .
Biochemical Pathways
A2b receptor antagonists, like similar [1,2,4]triazolo[4,3-a]quinoxaline derivatives, are known to influence a variety of biochemical pathways, including those involved in tumor growth and angiogenesis .
Result of Action
Similar [1,2,4]triazolo[4,3-a]pyrazine derivatives have been reported to exhibit excellent anti-tumor activity against various cancer cell lines .
properties
IUPAC Name |
8-chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN4/c1-4-9-10-6-5(7)8-2-3-11(4)6/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIWAMVRPNJEQJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C=CN=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70315234 |
Source
|
| Record name | 8-chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70315234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine | |
CAS RN |
68774-78-7 |
Source
|
| Record name | 8-Chloro-3-methyl-1,2,4-triazolo[4,3-a]pyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=68774-78-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 293353 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068774787 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 68774-78-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=293353 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 8-chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70315234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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